Cas no 51446-60-7 (Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5R)-)

• Product Name: Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5R)-
• CAS No: 51446-60-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 380544
• PubChem ID: 44144627
• Update Time: 2025-04-19

Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5R)-
• [(1S,2S,5R)-2-methyl-5-propan-2-ylcyclohexyl] acetate
• [1S-(1alpha,2beta,5beta)]-5-(isopropyl)-2-methylcyclohexyl acetate
• (1R,3R)-3-(1-methylethyl)cyclohexyl propanoate
• (1S-(1alpha,2beta,5beta))-5-(Isopropyl)-2-methylcyclohexyl acetate
• DTXSID40199427
• 51446-60-7
• EINECS 257-213-9

• Inchi： 1S/C12H22O2/c1-8(2)11-6-5-9(3)12(7-11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3/t9-,11+,12-/m0/s1
• InChI Key： JAKFDYGDDRCJLY-WCQGTBRESA-N
• SMILES： O(C(C)=O)[C@H]1C[C@H](C(C)C)CC[C@@H]1C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų